Cas no 910537-26-7 (Diacetoxyscirpenol-13C4)
Diacetoxyscirpenol-13C4 Chemical and Physical Properties
Names and Identifiers
-
- Diacetoxyscirpenol-13C4
-
- Inchi: 1S/C19H26O7/c1-10-5-6-18(8-23-11(2)20)13(7-10)26-16-14(22)15(25-12(3)21)17(18,4)19(16)9-24-19/h7,13-16,22H,5-6,8-9H2,1-4H3/t13-,14-,15-,16-,17-,18-,19+/m1/s1/i2+1,3+1,11+1,12+1
- InChI Key: AUGQEEXBDZWUJY-CAYQVAHESA-N
- SMILES: C[C@]12[C@]3(CCC(=C[C@H]3O[C@H]([C@@H]([C@H]1O[13C](=O)[13CH3])O)[C@@]12OC1)C)CO[13C](=O)[13CH3]
Diacetoxyscirpenol-13C4 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D307553-0.5mg |
Diacetoxyscirpenol-13C4 |
910537-26-7 | 0.5mg |
$ 310.00 | 2022-06-05 | ||
| TRC | D307553-1mg |
Diacetoxyscirpenol-13C4 |
910537-26-7 | 1mg |
$ 718.00 | 2023-04-17 | ||
| TRC | D307553-2.5mg |
Diacetoxyscirpenol-13C4 |
910537-26-7 | 2.5mg |
$ 1745.00 | 2023-04-17 | ||
| TRC | D307553-.5mg |
Diacetoxyscirpenol-13C4 |
910537-26-7 | .5mg |
$ 379.00 | 2023-04-17 |
Diacetoxyscirpenol-13C4 Production Method
Production Method 1
1.2 Reagents: Formic acid ; neutralized, 60 °C
Diacetoxyscirpenol-13C4 Preparation Products
Diacetoxyscirpenol-13C4 Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on Diacetoxyscirpenol-13C4
Diacetoxyscirpenol-13C4: A Comprehensive Overview
Diacetoxyscirpenol-13C4 is a compound with the CAS number 910537-26-7, and it belongs to the class of scirpenol derivatives. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. The name Diacetoxyscirpenol-13C4 reflects its structural composition, where the "diacetoxyscirpenol" part indicates the presence of two acetoxy groups attached to a scirpenol backbone, while the "-13C4" suffix denotes the specific isotopic labeling used in this variant.
The scirpenol class of compounds is derived from scirpus species, which are known for their pharmacological activities. Diacetoxyscirpenol-13C4 is a derivative that has been extensively studied for its biological effects. Recent research has highlighted its potential as an anti-inflammatory agent, with studies demonstrating its ability to inhibit key inflammatory pathways such as COX-2 and NF-kB. These findings suggest that Diacetoxyscirpenol-13C4 could be a promising candidate for the development of novel anti-inflammatory drugs.
In addition to its anti-inflammatory properties, Diacetoxyscirpenol-13C4 has also been investigated for its antioxidant activity. Experimental data indicate that this compound can effectively scavenge free radicals, making it a potential candidate for use in oxidative stress-related conditions. Furthermore, studies have explored its role in modulating cellular signaling pathways, particularly those involved in apoptosis and cell proliferation. These findings underscore the versatility of Diacetoxyscirpenol-13C4 in influencing cellular behavior, which could have implications for cancer therapy.
The synthesis of Diacetoxyscirpenol-13C4 involves a multi-step process that incorporates isotopic labeling for precise characterization. Researchers have developed efficient methodologies to synthesize this compound, ensuring high purity and consistency. The use of isotopic labeling, as indicated by the "-13C4" suffix, allows for advanced spectroscopic analysis, enabling researchers to study the compound's molecular interactions at a deeper level.
Recent advancements in analytical techniques have further enhanced our understanding of Diacetoxyscirpenol-13C4's structural and functional properties. For instance, NMR spectroscopy has been employed to elucidate the compound's stereochemistry, while mass spectrometry has provided insights into its fragmentation patterns. These studies have not only improved our knowledge of the compound's chemistry but also paved the way for its application in drug discovery and development.
In terms of applications, Diacetoxyscirpenol-13C4 holds potential in several therapeutic areas. Its anti-inflammatory and antioxidant properties make it a candidate for treating conditions such as arthritis, neurodegenerative diseases, and cardiovascular disorders. Additionally, its ability to modulate cellular signaling pathways suggests its utility in cancer treatment and other oncology-related applications.
Looking ahead, ongoing research is focused on optimizing the synthesis of Diacetoxyscirpenol-13C4 to enhance yield and reduce costs. Collaborative efforts between academic institutions and pharmaceutical companies are also exploring its preclinical efficacy in animal models, with promising results reported so far. These developments highlight the potential of Diacetoxyscirpenol-13C4 as a versatile tool in modern pharmacology.
In conclusion, Diacetoxyscirpenol-13C4, with its CAS number 910537-26-7, represents a significant advancement in the field of natural product derivatives. Its unique chemical properties, coupled with emerging research findings, position it as a valuable asset in drug discovery and development. As further studies unfold, we can expect even more insights into its therapeutic potential and practical applications.
910537-26-7 (Diacetoxyscirpenol-13C4) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)